Cas no 1129-36-8 (Cyanic acid,4-acetylphenyl ester)
1129-36-8 structure
Product Name:Cyanic acid,4-acetylphenyl ester
CAS No:1129-36-8
MF:C9H7NO2
MW:161.157382249832
CID:117452
PubChem ID:11084175
Update Time:2025-04-18
Cyanic acid,4-acetylphenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Cyanic acid,4-acetylphenyl ester
- (4-acetylphenyl) cyanate
- Cyanic acid, 4-acetylphenyl ester (9CI)
- 4-Acetylphenyl cyanate
- 1129-36-8
- SCHEMBL11856798
- DTXSID00454564
-
- Inchi: 1S/C9H7NO2/c1-7(11)8-2-4-9(5-3-8)12-6-10/h2-5H,1H3
- InChI Key: MUAFEFAYKJZTHJ-UHFFFAOYSA-N
- SMILES: O(C#N)C1C=CC(C(C)=O)=CC=1
Computed Properties
- Exact Mass: 161.04771
- Monoisotopic Mass: 161.047678466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: nothing
- Topological Polar Surface Area: 50.1Ų
Experimental Properties
- PSA: 50.09
Cyanic acid,4-acetylphenyl ester Related Literature
-
Pran Gopal Karmaker,Jiashen Qiu,Di Wu,Mengmeng Reng,Zhuo Yang,Hongquan Yin,Fu-Xue Chen Org. Biomol. Chem. 2017 15 7753
-
Alexander M. Nauth,Till Opatz Org. Biomol. Chem. 2019 17 11
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